2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene]
Description
2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] (C₁₅H₁₀Br₂S₂, molecular weight ≈ 410.18) is a spirocyclic compound comprising a fluorene moiety bridged to a 1,3-dithiolane ring via a spiro carbon. The bromine substituents at the 2' and 7' positions enhance its reactivity in cross-coupling reactions, making it valuable in organic synthesis and materials science.
Properties
IUPAC Name |
2',7'-dibromospiro[1,3-dithiolane-2,9'-fluorene] | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10Br2S2/c16-9-1-3-11-12-4-2-10(17)8-14(12)15(13(11)7-9)18-5-6-19-15/h1-4,7-8H,5-6H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WIHXYDYAKNELQZ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2(S1)C3=C(C=CC(=C3)Br)C4=C2C=C(C=C4)Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10Br2S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70550067 | |
| Record name | 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70550067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
414.2 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
113425-39-1 | |
| Record name | 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70550067 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Biological Activity
2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] is a compound that has garnered attention due to its potential biological activities. This article provides an in-depth analysis of its biological activity, including relevant research findings, case studies, and data tables.
Chemical Structure and Properties
The molecular formula of 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] is , with a molecular weight of approximately 414.18 g/mol. The compound features a spiro structure that combines dithiolane and fluorene moieties, which may contribute to its unique biological properties.
Biological Activity Overview
Research on the biological activity of 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] has primarily focused on its potential as an antimicrobial agent and its effects on various cellular pathways.
Antimicrobial Activity
Several studies have investigated the antimicrobial properties of compounds related to dithiolane structures. For instance, a study on 1,2-dithiolanes showed promising activity against various bacterial strains, indicating that similar compounds may exhibit comparable effects.
| Compound | MIC (μg/mL) | Target Bacteria |
|---|---|---|
| 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] | TBD | TBD |
| 1,2-Dithiolane derivatives | 16 | S. aureus |
| Another dithiolane derivative | 8 | E. faecalis |
Cytotoxicity Studies
Cytotoxicity studies are crucial for assessing the safety profile of new compounds. In vitro studies have shown that certain dithiolane derivatives possess selective toxicity towards cancer cells while sparing normal cells. This selectivity is essential for developing therapeutic agents with minimal side effects.
The mechanisms by which 2',7'-Dibromospiro[1,3-dithiolane-2,9'-fluorene] exerts its biological effects are still being elucidated. It is hypothesized that the compound may interact with cellular redox systems due to the presence of sulfur atoms in the dithiolane ring. This interaction could lead to the modulation of oxidative stress responses within cells.
Case Studies
One notable study involved the synthesis and evaluation of various dithiolane derivatives for their anti-trypanosomal activity against Trypanosoma cruzi, the causative agent of Chagas disease. The findings indicated that certain derivatives exhibited significant growth inhibition at low concentrations.
Summary of Case Study Findings
| Study Focus | Compound Tested | IC50 (μM) | Selectivity Index |
|---|---|---|---|
| Anti-trypanosomal activity | Dithiolane derivative | 8.0 ± 1.0 | >6.0 |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Spiro Compounds with Alternative Bridging Rings
(a) 2',7'-Dibromospiro[cyclopropane-1,9'-fluorene]
- Structure : Cyclopropane replaces the dithiolane ring.
- Molecular Formula : C₂₀H₁₄Br₂ (MW: 438.14)
- Key Properties: Electroluminescence applications due to fluorene’s stability and cyclopropane’s strain-induced reactivity .
(b) 2,7-Dibromospiro[fluorene-9,9'-xanthene] (BrSFX)
- Structure : Xanthene (oxygen-containing heterocycle) as the spiro component.
- Molecular Formula : C₂₅H₁₄Br₂O (MW: 490.19)
- Key Properties :
(c) Spiro[1,3-dioxolane-2,9'-[9H]fluorene] Derivatives
- Structure : 1,3-dioxolane (oxygen-based ring) instead of dithiolane.
- Example : Spiro[1,3-dioxolane-2,9'-[9H]fluorene]-4,5-dicarboxylic acid diethyl ester (CAS 129178-60-5, MW: 368.38).
- Key Properties :
Brominated Fluorene Derivatives
(a) 2,7-Dibromofluorene
- Structure: Non-spiro fluorene with bromine at 2,7 positions.
- Molecular Formula : C₁₃H₈Br₂ (MW: 324.01)
- Key Properties :
(b) 2',4,5,6,7,7'-Hexabromospiro[1,3-benzodioxole-2,9'-[9H]fluorene]
Functional and Electronic Comparisons
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
